2,3-difluoro-N-phenylaniline
Description
2,3-Difluoro-N-phenylaniline is a fluorinated aromatic amine derivative characterized by a phenyl group attached to an aniline moiety substituted with two fluorine atoms at the 2- and 3-positions of the benzene ring. Fluorine substituents typically enhance metabolic stability, lipophilicity, and binding affinity in bioactive molecules, making this compound a candidate for further functionalization .
Properties
Molecular Formula |
C12H9F2N |
|---|---|
Molecular Weight |
205.20 g/mol |
IUPAC Name |
2,3-difluoro-N-phenylaniline |
InChI |
InChI=1S/C12H9F2N/c13-10-7-4-8-11(12(10)14)15-9-5-2-1-3-6-9/h1-8,15H |
InChI Key |
UNDBZBDBTVWUFA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)NC2=C(C(=CC=C2)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
3-Chloro-N-phenyl-phthalimide
- Structure : Contains a phthalimide backbone with a chlorine substituent and an N-phenyl group (Fig. 1, ).
- Key Differences: Functional Groups: Phthalimide (cyclic imide) vs. aniline (primary amine). Substituents: Chlorine (electron-withdrawing) vs. fluorine (smaller, electronegative). Applications: Primarily used as a monomer for polyimide synthesis due to its thermal stability and rigidity .
- Reactivity : The chloro group in 3-chloro-N-phenyl-phthalimide facilitates nucleophilic substitution reactions, whereas fluorine in 2,3-difluoro-N-phenylaniline may direct electrophilic aromatic substitution or participate in hydrogen bonding.
2,3-Difluoro-6-nitro-N-phenylaniline
- Structure: Features an additional nitro group (-NO₂) at the 6-position alongside 2,3-difluoro substitution ().
- Key Differences :
- Electronic Effects : The nitro group is strongly electron-withdrawing, reducing the electron density of the aromatic ring compared to the parent aniline.
- Applications : Nitro groups are often intermediates in the synthesis of amines (via reduction) or heterocycles, suggesting this compound could serve as a precursor for dyes or explosives.
- Reactivity : The nitro group may dominate reactivity, directing further substitutions to meta/para positions relative to itself.
5-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline
- Structure : Contains a benzyl group substituted with fluorine and a methyl group on the aniline ring ().
- Key Differences :
- Substituent Diversity : A branched alkyl chain (benzyl group) introduces steric hindrance, unlike the planar phenyl group in 2,3-difluoro-N-phenylaniline.
- Lipophilicity : The benzyl and methyl groups likely increase hydrophobicity, impacting bioavailability in pharmaceutical contexts.
2-[(3-Fluorophenyl)amino]-N-phenylpropanamide
- Structure: Combines an amide linkage with a 3-fluorophenylamino group ().
- Key Differences :
- Functional Groups : Amide (-CONH-) vs. aniline (-NH₂). Amides are less basic but more resistant to oxidation.
- Applications : Amides are common in drug design (e.g., protease inhibitors), suggesting this compound may have bioactivity distinct from 2,3-difluoro-N-phenylaniline.
Comparative Data Table
Research Implications and Gaps
- Electronic Effects : Fluorine’s inductive effects in 2,3-difluoro-N-phenylaniline may stabilize charge-transfer complexes, but comparative studies with chloro or nitro analogs are needed to quantify these differences.
- Synthetic Utility : The nitro derivative () offers a pathway to amines via reduction, while the amide () could serve as a protease inhibitor scaffold.
- Data Limitations : Critical parameters (e.g., pKa, logP) for 2,3-difluoro-N-phenylaniline are absent in the provided evidence, highlighting the need for experimental characterization.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
